Cas no 140838-27-3 (Benzoic acid, 4-acetyl-, 2-(4-pentylphenyl)-5-pyrimidinyl ester)

• Product Name: Benzoic acid, 4-acetyl-, 2-(4-pentylphenyl)-5-pyrimidinyl ester
• CAS No: 140838-27-3
• MF: C₂₄H₂₄N₂O₃
• MW: 388.458966255188
• CID: 1308091
• Update Time: 2024-08-04

Benzoic acid, 4-acetyl-, 2-(4-pentylphenyl)-5-pyrimidinyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-acetyl-, 2-(4-pentylphenyl)-5-pyrimidinyl ester

• Inchi： 1S/C24H24N2O3/c1-3-4-5-6-18-7-9-20(10-8-18)23-25-15-22(16-26-23)29-24(28)21-13-11-19(12-14-21)17(2)27/h7-16H,3-6H2,1-2H3
• InChI Key： ZVMOFRWXRWMIDK-UHFFFAOYSA-N
• SMILES： C(OC1=CN=C(C2=CC=C(CCCCC)C=C2)N=C1)(=O)C1=CC=C(C(C)=O)C=C1

Computed Properties

• Exact Mass: 388.17882

Experimental Properties

• Density: 1.147±0.06 g/cm3(Predicted)
• Boiling Point: 503.1±50.0 °C(Predicted)
• PSA: 69.15
• pka: -0.33±0.22(Predicted)